Bafilomycin D
Bafilomycin D
Bafilomycin D is a natural product found in Streptomyces cavourensis, Streptomyces bacillaris, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
98813-13-9
VCID:
VC20763298
InChI:
InChI=1S/C35H56O8/c1-20(2)31(37)23(5)15-16-28(36)26(8)33(39)27(9)34-29(41-10)14-12-13-21(3)17-24(6)32(38)25(7)18-22(4)19-30(42-11)35(40)43-34/h12-16,18-20,23-27,29,31-34,37-39H,17H2,1-11H3/b14-12+,16-15+,21-13+,22-18+,30-19-/t23-,24-,25+,26+,27-,29-,31+,32-,33-,34+/m0/s1
SMILES:
CC1CC(=CC=CC(C(OC(=O)C(=CC(=CC(C1O)C)C)OC)C(C)C(C(C)C(=O)C=CC(C)C(C(C)C)O)O)OC)C
Molecular Formula:
C35H56O8
Molecular Weight:
604.8 g/mol
Bafilomycin D
CAS No.: 98813-13-9
Cat. No.: VC20763298
Molecular Formula: C35H56O8
Molecular Weight: 604.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Bafilomycin D is a natural product found in Streptomyces cavourensis, Streptomyces bacillaris, and other organisms with data available. |
|---|---|
| CAS No. | 98813-13-9 |
| Molecular Formula | C35H56O8 |
| Molecular Weight | 604.8 g/mol |
| IUPAC Name | (3Z,5E,7R,8S,9S,11E,13E,15S,16R)-16-[(E,2S,3R,4S,8S,9R)-3,9-dihydroxy-4,8,10-trimethyl-5-oxoundec-6-en-2-yl]-8-hydroxy-3,15-dimethoxy-5,7,9,11-tetramethyl-1-oxacyclohexadeca-3,5,11,13-tetraen-2-one |
| Standard InChI | InChI=1S/C35H56O8/c1-20(2)31(37)23(5)15-16-28(36)26(8)33(39)27(9)34-29(41-10)14-12-13-21(3)17-24(6)32(38)25(7)18-22(4)19-30(42-11)35(40)43-34/h12-16,18-20,23-27,29,31-34,37-39H,17H2,1-11H3/b14-12+,16-15+,21-13+,22-18+,30-19-/t23-,24-,25+,26+,27-,29-,31+,32-,33-,34+/m0/s1 |
| Standard InChI Key | ZKOTUWJMGBWBEO-DTOYTSOJSA-N |
| Isomeric SMILES | C[C@H]1C/C(=C/C=C/[C@@H]([C@H](OC(=O)/C(=C/C(=C/[C@H]([C@H]1O)C)/C)/OC)[C@@H](C)[C@H]([C@H](C)C(=O)/C=C/[C@H](C)[C@@H](C(C)C)O)O)OC)/C |
| SMILES | CC1CC(=CC=CC(C(OC(=O)C(=CC(=CC(C1O)C)C)OC)C(C)C(C(C)C(=O)C=CC(C)C(C(C)C)O)O)OC)C |
| Canonical SMILES | CC1CC(=CC=CC(C(OC(=O)C(=CC(=CC(C1O)C)C)OC)C(C)C(C(C)C(=O)C=CC(C)C(C(C)C)O)O)OC)C |
| Appearance | White powder |
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